Cas no 59662-49-6 (AC-55649)
AC-55649 structure
Product Name:AC-55649
CAS No:59662-49-6
MF:C21H26O2
MW:310.429946422577
MDL:MFCD00157040
CID:366165
PubChem ID:24724405
Update Time:2025-04-19
AC-55649 Chemical and Physical Properties
Names and Identifiers
-
- [1,1'-Biphenyl]-4-carboxylicacid, 4'-octyl-
- 4-(4-octylphenyl)benzoic acid
- 4-Octyl-4'-biphenylcarboxylic acid
- 4-OCTYLBIPHENYL ACID
- AC 55649
- 4-n-octylbiphenyl-4'-carboxylic acid
- 4'-octyl-4-phenylbenzoic acid
- 4'-Octylbiphenyl-4-carboxylic acid
- 4'-octyloxy-4-biphenylcarboxylic acid
- 8BCA
- octyldiphenylcarboxylic acid
- 4′-Octyl-4-biphenylcarboxylic acid, 4′-n-octylbiphenyl-4-carboxylic acid
- AC-55649
- BRD-K93176058-001-01-0
- Q27074137
- SDCCGSBI-0633810.P001
- AB01332662-02
- 4'-Octyl-4-biphenylcarboxylic acid, 4'-n-octylbiphenyl-4-carboxylic acid
- 4'-octyl-[1,1'-Biphenyl]-4-carboxylic acid
- Tox21_501239
- NCGC00159567-05
- 4'-Octyl-biphenyl-4-carboxylic acid
- HMS3263H20
- A832411
- SCHEMBL3088908
- 4-octylbiphenyl-4'-carboxylicacid
- MS-24521
- HMS3677M12
- 4'-octyl-[1,1'-biphenyl]-4-carboxylicacid
- DTXSID30364925
- CS-0029094
- MFCD00157040
- LP01239
- NCGC00159567-04
- FT-0656977
- 4'-n-octylbiphenyl-4-carboxylic acid
- BDBM50413261
- HY-108526
- NCGC00159567-01
- 4-N-OCTYLBIPHENYL-4-CARBOXYLICACID
- 59662-49-6
- GTPL4055
- HMS3269C17
- HXBKPYIEQLLNBK-UHFFFAOYSA-N
- 4'-octyl-4-biphenylcarboxylic acid
- NCGC00159567-03
- 4'-Octyl[1,1'-biphenyl]-4-carboxylic acid
- CHEMBL425027
- HMS3413M12
- NCGC00261924-01
- CCG-222543
- AC-55649, >=98% (HPLC), solid
- NCGC00159567-02
- AC55649
- CHEBI:95048
- AKOS001483090
- AC-55649?
- G12428
- DB-072672
- BRD-K93176058-001-03-6
-
- MDL: MFCD00157040
- Inchi: 1S/C21H26O2/c1-2-3-4-5-6-7-8-17-9-11-18(12-10-17)19-13-15-20(16-14-19)21(22)23/h9-16H,2-8H2,1H3,(H,22,23)
- InChI Key: HXBKPYIEQLLNBK-UHFFFAOYSA-N
- SMILES: OC(C1C=CC(=CC=1)C1C=CC(=CC=1)CCCCCCCC)=O
Computed Properties
- Exact Mass: 310.19300
- Monoisotopic Mass: 310.193280068g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 23
- Rotatable Bond Count: 9
- Complexity: 323
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 37.3Ų
Experimental Properties
- Color/Form: Not determined
- Solubility: DMSO: >7mg/mL
- PSA: 37.30000
- LogP: 5.95480
AC-55649 Security Information
- Hazard Statement: H413
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
- Storage Condition:Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
AC-55649 Customs Data
- HS CODE:2916399090
- Customs Data:
China Customs Code:
2916399090Overview:
2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly
Summary:
2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
AC-55649 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | SA02494-20mg |
AC-55649 |
59662-49-6 | 20mg |
¥10608.0 | 2021-09-04 | ||
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci5984-10mg |
AC 55649 |
59662-49-6 | 98% | 10mg |
¥2223.00 | 2023-09-10 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci5984-50mg |
AC 55649 |
59662-49-6 | 98% | 50mg |
¥8703.00 | 2023-09-10 | |
| ChemScence | CS-0029094-5mg |
AC-55649 |
59662-49-6 | 99.93% | 5mg |
$120.0 | 2022-04-27 | |
| ChemScence | CS-0029094-10mg |
AC-55649 |
59662-49-6 | 99.93% | 10mg |
$180.0 | 2022-04-27 | |
| ChemScence | CS-0029094-25mg |
AC-55649 |
59662-49-6 | 99.93% | 25mg |
$380.0 | 2022-04-27 | |
| MedChemExpress | HY-108526-10mM*1mLinDMSO |
AC-55649 |
59662-49-6 | 99.93% | 10mM*1mLinDMSO |
¥3190 | 2023-07-26 | |
| MedChemExpress | HY-108526-5mg |
AC-55649 |
59662-49-6 | 99.70% | 5mg |
¥1850 | 2025-04-16 | |
| MedChemExpress | HY-108526-10mg |
AC-55649 |
59662-49-6 | 99.70% | 10mg |
¥2950 | 2025-04-16 | |
| MedChemExpress | HY-108526-25mg |
AC-55649 |
59662-49-6 | 99.66% | 25mg |
¥7900 | 2024-07-04 |
AC-55649 Related Literature
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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